2,6-Dichloro-5-fluoronicotinoyl chloride
Overview
Description
“2,6-Dichloro-5-fluoronicotinoyl chloride” is a chemical compound with the molecular formula C6HCl3FNO. It has a molecular weight of 228.44 . The IUPAC name for this compound is 2,6-dichloro-5-fluoropyridine-3-carbonyl chloride .
Synthesis Analysis
An improved process for the preparation of 2,6-dichloro-5-fluoronicotinoyl chloride involves converting a 2,6-dihydroxy-5-fluoronicotinic acid ester in one step using phosphorus oxychloride and a lithium reagent .
Molecular Structure Analysis
The InChI code for “2,6-Dichloro-5-fluoronicotinoyl chloride” is 1S/C6HCl3FNO/c7-4-2(6(9)12)1-3(10)5(8)11-4/h1H . The Canonical SMILES representation is C1=C(C(=NC(=C1F)Cl)Cl)C(=O)Cl .
Physical And Chemical Properties Analysis
“2,6-Dichloro-5-fluoronicotinoyl chloride” is a clear yellow liquid . It has a density of 1.64 g/mL at 25 °C . The boiling point is 238-239 °C . The compound is stored at ambient temperature .
Scientific Research Applications
Synthesis of Organic Compounds
Production of Ethyl 2,6-Dichloro-5-fluoronicotinoyl Acetate : Zhou Yan-feng (2007) demonstrated the synthesis of Ethyl 2,6-Dichloro-5-fluoronicotinoyl Acetate using 2,6-Dichloro-5-fluoronicotinic acid, which is a significant process in organic chemistry (Zhou Yan-feng, 2007).
Formation of Naphthyridinones : Research by Magali Valés et al. (2002) explored the reaction of enaminones with 2,6-Dichloro-5-fluoronicotinoyl chloride, leading to the creation of N-acylation products and naphthyridinones. This showcases its role in the synthesis of polycondensed heterocycles (Magali Valés et al., 2002).
Pharmaceutical Intermediate Synthesis
Quinolone Antibacterial Agents : Zhu Qiu-feng (2005) described the synthesis of Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate, a key intermediate for Quinolone antibacterial agents, using 2,6-Dichloro-5-fluoronicotinoyl chloride (Zhu Qiu-feng, 2005).
Preparation of Anticancer Drug Intermediates : Research by Jianqing Zhang et al. (2019) highlighted the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, an important intermediate for anticancer drugs, involving 2,6-Dichloro-5-fluoronicotinoyl chloride (Jianqing Zhang et al., 2019).
Innovative Synthesis Techniques
- Efficient and Scalable Synthesis : B. Choi et al. (2005) and Jae Hoon Lee et al. (2007) have contributed significantly to the development of efficient synthesis techniques for compounds involving 2,6-Dichloro-5-fluoronicotinoyl chloride, emphasizing its importance in large-scale chemical manufacturing processes (B. Choi et al., 2005); (Jae Hoon Lee et al., 2007).
Safety and Hazards
“2,6-Dichloro-5-fluoronicotinoyl chloride” is classified as a dangerous compound. It causes skin and eye irritation and may cause respiratory irritation . The safety statements recommend wearing suitable protective clothing, gloves, and eye/face protection . It should be handled in a well-ventilated place and kept away from food, drink, and animal feeding stuffs .
Mechanism of Action
Target of Action
2,6-Dichloro-5-fluoronicotinoyl chloride is primarily used in the preparation of naphthyridine antibacterial agents . These agents target bacterial cells, disrupting their growth and proliferation.
Mode of Action
It’s known that it’s used as a precursor in the synthesis of naphthyridine antibacterial agents . These agents typically work by inhibiting bacterial DNA synthesis, thereby preventing bacterial replication.
Result of Action
As a precursor in the synthesis of naphthyridine antibacterial agents, its ultimate effect would be the inhibition of bacterial growth and proliferation .
Action Environment
The action, efficacy, and stability of 2,6-Dichloro-5-fluoronicotinoyl chloride would be influenced by various environmental factors. These could include temperature, pH, and the presence of other chemical substances. For instance, its storage temperature is typically ambient , suggesting that it’s stable under normal environmental conditions.
properties
IUPAC Name |
2,6-dichloro-5-fluoropyridine-3-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl3FNO/c7-4-2(6(9)12)1-3(10)5(8)11-4/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AATVXELAYCLVTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1F)Cl)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl3FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40369966 | |
Record name | 2,6-Dichloro-5-fluoropyridine-3-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-5-fluoronicotinoyl chloride | |
CAS RN |
96568-02-4 | |
Record name | 2,6-Dichloro-5-fluoropyridine-3-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichloro-5-fluoro-3-pyridinecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,6-Dichloro-5-fluoronicotinoyl chloride in the synthesis of ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate?
A1: 2,6-Dichloro-5-fluoronicotinoyl chloride serves as a crucial building block in the synthesis of ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate. [, ] This compound is prepared by reacting 2,6-dichloro-5-fluoronicotinic acid with thionyl chloride. [, ] Subsequently, it reacts with a carbanion, generated from potassium ethyl malonate, to form the target compound. [] This synthesis highlights the importance of 2,6-Dichloro-5-fluoronicotinoyl chloride as a reactive intermediate in multi-step organic synthesis.
Q2: How has the synthesis of ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate been optimized using 2,6-Dichloro-5-fluoronicotinoyl chloride?
A2: Researchers have focused on optimizing the synthesis by exploring different reagents and reaction conditions. [] Notably, utilizing cost-effective starting materials and selecting optimal reagents have led to improved yields and product purity. [] For instance, using toluene as a solvent during the reaction of 2,6-dichloro-5-fluoronicotinic acid with thionyl chloride resulted in a higher yield of 2,6-Dichloro-5-fluoronicotinoyl chloride. [] This optimization allows for a more efficient and economically viable production of the final compound.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.